1-[3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-(5-methyl-2-propan-2-ylpyrazol-3-yl)ethanone
• InChI: InChI=1S/C9H14N2O/c1-6(2)11-9(8(4)12)5-7(3)10-11/h5-6H,1-4H3
• InChI Key: BPSKBFYWXCNJLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)C)C(C)C

Description

1-[3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one is a pyrazole-derived ketone characterized by a methyl group at the 3-position and an isopropyl group at the 1-position of the pyrazole ring, with an acetyl moiety at the 5-position. Its molecular formula is C₁₀H₁₆N₂O, and it serves as a versatile intermediate in medicinal and agrochemical synthesis due to the reactivity of the ketone group, which allows for further functionalization .

Preparation Methods

The synthesis of 1-[3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 3-methyl-1-(propan-2-yl)-1H-pyrazole with ethanoyl chloride in the presence of a base such as pyridine. The reaction typically proceeds under reflux conditions, and the product is purified through recrystallization or column chromatography .

Industrial production methods may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. These methods often employ catalysts to enhance the reaction rate and selectivity .

Chemical Reactions Analysis

1-[3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The ethanone group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, forming corresponding substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound has shown potential as an antimicrobial agent, with studies indicating its effectiveness against certain bacterial and fungal strains.

Medicine: Research is ongoing to explore its potential as an anti-inflammatory and analgesic agent.

Industry: It is used in the synthesis of specialty chemicals and as an intermediate in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-[3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one involves its interaction with specific molecular targets and pathways. In biological systems, it may inhibit the activity of certain enzymes or receptors, leading to its observed antimicrobial or anti-inflammatory effects . The exact molecular targets and pathways involved are still under investigation, but it is believed to interact with proteins involved in cellular signaling and metabolic processes .

Comparison with Similar Compounds

Key Observations :

• Fluorinated derivatives (3c–3g) exhibit higher melting points and lipophilicity compared to non-fluorinated analogs, making them suitable for high-temperature applications .
• The absence of fluorine in the target compound likely enhances its solubility in polar solvents, favoring its use in solution-phase reactions .

Structural Isomers and Positional Variants

Compounds with substituents at different pyrazole positions demonstrate varied electronic and steric effects:

• 1-[1-(3-Chlorophenyl)-5-methyl-1H-pyrazol-4-yl]ethan-1-one (CAS 10021-79-1): A 4-position acetyl group with a chlorophenyl substituent at the 1-position. The electron-withdrawing chlorine atom enhances electrophilicity at the ketone, increasing reactivity in nucleophilic additions .
• 1-[1-Ethyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one (CAS 2092094-52-3): Structural isomer of the target compound with ethyl and isopropyl groups.

Functional Group Derivatives

Carbamate Derivatives

• 3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-yl dimethylcarbamate (Isolan): Replaces the acetyl group with a dimethylcarbamate. This modification imparts pesticidal activity, highlighting the role of functional groups in bioactivity .

Boronate Esters

• 3-Methyl-1-(propan-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS 2068065-34-7): Incorporates a boronate group for cross-coupling reactions. The target compound’s acetyl group offers alternative reactivity, such as condensations or reductions .

Pyrazoline Analogs

Pyrazolines (e.g., 1-{3-(4-Chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one) feature a saturated pyrazole ring, enhancing conformational flexibility. This structural difference correlates with reported antitumor and antimicrobial activities, suggesting that hydrogenation of the target compound’s ring could modulate biological efficacy .

Electronic and Computational Insights

While direct computational data for the target compound is lacking, studies on similar systems (e.g., Hirshfeld surface analysis of 1-[r-2,c-6-diphenyl-t-3-(propan-2-yl)piperidin-1-yl]ethan-1-one) reveal that substituents influence intermolecular interactions. The isopropyl group in the target compound likely participates in C–H···O hydrogen bonding, stabilizing crystal packing .